Cas no 1249839-87-9 (2-Propyn-1-ol, 3-[5-(1-pyrrolidinylmethyl)-3-thienyl]-)

• Product Name: 2-Propyn-1-ol, 3-[5-(1-pyrrolidinylmethyl)-3-thienyl]-
• CAS No: 1249839-87-9
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 6104041
• PubChem ID: 61742108
• Update Time: 2025-10-21

2-Propyn-1-ol, 3-[5-(1-pyrrolidinylmethyl)-3-thienyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3-[5-(1-pyrrolidinylmethyl)-3-thienyl]-
• 3-(5-(Pyrrolidin-1-ylmethyl)thiophen-3-yl)prop-2-yn-1-ol
• 3-{5-[(pyrrolidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol
• 1249839-87-9
• CS-0354510
• EN300-844571
• AKOS011012279

• Inchi： 1S/C12H15NOS/c14-7-3-4-11-8-12(15-10-11)9-13-5-1-2-6-13/h8,10,14H,1-2,5-7,9H2
• InChI Key： STTRQEBKAXTSKW-UHFFFAOYSA-N
• SMILES： C(O)C#CC1C=C(CN2CCCC2)SC=1

Computed Properties

• Exact Mass: 221.08743528g/mol
• Monoisotopic Mass: 221.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 354.7±42.0 °C(Predicted)
• pka: 12.91±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2-Propyn-1-ol, 3-[5-(1-pyrrolidinylmethyl)-3-thienyl]-

Compound CAS No: 1249839-87-9 - 2-Propyn-1-ol, 3-[5-(1-pyrrolidinylmethyl)-3-thienyl]

Compound CAS No: 1249839-87-9, also known as 2-propyn-1-ol, 3-[5-(1-pyrrolidinylmethyl)-3-thienyl], is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and material engineering.

The molecular structure of 2-propyn-1-ol, 3-[5-(1-pyrrolidinylmethyl)-3-thienyl] is characterized by a propargyl alcohol group (-C≡CCH₂OH) attached to a substituted thiophene ring system. The thiophene moiety is further modified with a pyrrolidine-substituted methyl group at the 5-position, creating a complex yet stable aromatic system. This combination of functional groups imparts the compound with unique electronic and steric properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of thiophene derivatives in the development of advanced materials, particularly in the field of electronics and optoelectronics. The presence of the thiophene ring in 2-propyn-1-ol, 3-[5-(1-pyrrolidinylmethyl)-3-thienyl] enables strong π-conjugation, which is crucial for applications such as light-emitting diodes (LEDs) and photovoltaic devices. Additionally, the pyrrolidine group introduces steric hindrance and enhances the compound's stability under various environmental conditions.

One of the most promising applications of this compound lies in its potential use as a precursor for synthesizing more complex molecules with tailored properties. Researchers have demonstrated that 2-propyn-1-ol, 3-[5-(1-pyrrolidinylmethyl)-3-thienyl] can undergo various types of coupling reactions, including Sonogashira and Heck reactions, to form biologically active compounds or advanced materials with enhanced functionality.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and subsequent cyclization reactions. The use of palladium catalysts has been shown to significantly improve the yield and purity of the final product, making it more accessible for large-scale production.

From an environmental standpoint, the development of efficient synthetic pathways for compound CAS No: 1249839-87-9 is critical to minimizing waste and reducing the overall ecological footprint associated with its production. Recent advancements in catalytic chemistry have provided new avenues for achieving greener synthesis methods, aligning with global sustainability goals.

In conclusion, compound CAS No: 1249839-87-9, or 2-propyn-1-ol, 3-[5-(1-pyrrolidinylmethyl)-3-thienyl], represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in shaping future innovations across multiple disciplines.